Cas no 3055-93-4 (Diethyleneglycol Monolauryl Ether)

• Product Name: Diethyleneglycol Monolauryl Ether
• CAS No: 3055-93-4
• MF: C₁₆H₃₄O₃
• MW: 274.4393658638
• MDL: MFCD00042658
• CID: 305760
• PubChem ID: 87567773
• Update Time: 2025-06-13

Diethyleneglycol Monolauryl Ether Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[2-(dodecyloxy)ethoxy]-
• Diethylene Glycol Monododecyl Ether
• 2-(2-dodecoxyethoxy)ethanol
• ALCOHOL LAURICO ETOXILADO 2OE (UNITOL)
• Diethyleneglycol Monolauryl Ether
• 2-(2-Dodecyloxyethoxy)ethanol
• C10E2
• Decyldiglycol
• diethylene glycol mondodecyl ether
• Diethylene glycol monodecyl ether
• diethylenglycol-dodecylether
• Dodecyl Carbitol
• Dodecyldiglycol
• Diethylene Glycol Monolauryl Ether
• 3055-93-4
• AKYPO ROX RLM 22
• 2-[2-(Dodecyloxy)ethoxy]ethanol #
• NS00013814
• 2-(2-(Dodecyloxy)ethoxy)ethanol
• EINECS 221-279-7
• NOVEL 1412-2 ETHOXYLATE
• AKOS024390813
• T70739
• Diethylene glycol dodecyl ether
• SIMULSOL P 2
• SAFOL 23E2 ETHOXYLATE
• NIKKOL BL 2SY
• NIKKOL BL-2
• HY-W142428
• D4D38LT1L5
• LAE 2
• MARLIPAL 24/20
• Ethanol, 2-(2-(dodecyloxy)ethoxy)-
• ARLYPON F
• LAURETH-2 [INCI]
• C12-Alcohol-2-ethoxylate
• ALFONIC 1216CO-2 ETHOXYLATE
• Diethylene glycol mono-n-dodecyl ether
• EMPILAN KB2
• DEHYDOL LS 2 DEO N
• LAURETH-2 (II)
• LAURETH-2 [II]
• Oxetal VD 20
• Bis(oxyethylene) dodecyl ether
• LA 2 (alcohol)
• SCHEMBL50432
• BP-29817
• BS-22272
• DTXSID7038816
• Diethyleneglycol lauryl ether
• CS-0204474
• NOVEL 23E2 ETHOXYLATE
• MERGITAL LM 2
• UNIHYDOL LS-2
• Ethanol, 2-[2-(dodecyloxy)ethoxy]-
• PEG 2 lauryl ether
• JEECOL LA-2
• DTXCID5018816
• UNII-D4D38LT1L5
• LA 2
• 2-[2-(Dodecyloxy)ethoxy]ethanol
• Dodecyl diethylene glycol
• SYMPATENS ALM-020
• Laureth-2
• Lauryl alcohol mono(oxyethylene) ethanol
• MFCD00042658
• PROCOL LA-2
• Q27276087
• C12-AEO-2
• DB-008081
• PEG-2 LAURYL ETHER
• D1233

• MDL： MFCD00042658
• Inchi： 1S/C16H34O3/c1-2-3-4-5-6-7-8-9-10-11-13-18-15-16-19-14-12-17/h17H,2-16H2,1H3
• InChI Key： AZLWQVJVINEILY-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOCCOCCO

Computed Properties

• Exact Mass: 274.25100
• Monoisotopic Mass: 274.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 16
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.911 g/mL at 20 °C(lit.)
• Melting Point: 165 °C(lit.)
• Boiling Point: 162°C/1mmHg(lit.)
• Flash Point: 156 °C
• Refractive Index: n20/D 1.448(lit.)
• PSA: 38.69000
• LogP: 3.93280
• Solubility: Not available

Diethyleneglycol Monolauryl Ether Security Information

• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Diethyleneglycol Monolauryl Ether

Comprehensive Guide to Diethylene Glycol Monolauryl Ether (CAS No. 3055-93-4): Properties, Applications, and Industry Trends

Diethylene Glycol Monolauryl Ether (CAS No. 3055-93-4), also known as DEGME or Laureth-2, is a nonionic surfactant widely used in industrial and consumer applications. This versatile compound combines the hydrophilic properties of diethylene glycol with the lipophilic characteristics of lauryl alcohol, making it an effective emulsifier, solubilizer, and wetting agent. Its molecular structure features an ether linkage and a hydroxyl group, contributing to its excellent compatibility with both water and organic solvents.

In recent years, the demand for eco-friendly surfactants has surged, driven by growing environmental awareness and regulatory pressures. Diethylene Glycol Monolauryl Ether has gained attention as a biodegradable alternative to harsher surfactants, particularly in personal care formulations and household cleaners. Industry reports indicate a compound annual growth rate (CAGR) of 4.8% for similar ethoxylated surfactants through 2028, reflecting its expanding market potential.

The physical properties of 3055-93-4 make it particularly valuable in formulation chemistry. It typically appears as a clear, colorless to pale yellow liquid with a mild characteristic odor. With a hydrophilic-lipophilic balance (HLB) value ranging from 6 to 8, it demonstrates optimal performance in oil-in-water emulsions. Its relatively low volatility (vapor pressure: <0.01 mmHg at 20°C) and moderate viscosity (approximately 20-30 cP at 25°C) contribute to excellent handling characteristics in industrial processes.

Current research highlights several innovative applications for Diethylene Glycol Monolauryl Ether. In the cosmetics industry, formulators increasingly utilize it as a mild co-emulsifier in skincare products, where it enhances the stability of vitamin-rich formulations without causing irritation. Recent studies published in the Journal of Surfactants and Detergents (2023) demonstrate its synergistic effects when combined with natural emulsifiers like lecithin or sucrose esters.

From a technical perspective, DEGME exhibits excellent solvency power for various organic compounds, making it valuable in industrial cleaning systems and paint strippers. Its ability to reduce surface tension (typically 28-32 dynes/cm at 1% solution) while maintaining compatibility with anionic and cationic systems makes it a preferred choice for multifunctional additive applications. Quality specifications for pharmaceutical-grade material typically require a minimum purity of 98%, with controlled levels of ethylene oxide byproducts.

The production process for CAS 3055-93-4 involves the ethoxylation of lauryl alcohol under controlled conditions, requiring precise temperature and catalyst management to ensure consistent ethoxylate chain length distribution. Advanced manufacturing facilities now employ continuous process technologies to improve yield and reduce energy consumption, addressing sustainability concerns in surfactant production. Recent patents (e.g., US20230183221A1) describe novel catalyst systems that minimize unwanted byproducts.

In formulation science, the interaction of Diethylene Glycol Monolauryl Ether with other components remains an active research area. Computational chemistry models developed in 2023 suggest optimal performance occurs at specific molar ratios with common cosmetic preservatives and thickening agents. These findings help product developers create more stable formulations while reducing total surfactant load—a key consideration for green chemistry initiatives.

Market analysis reveals growing adoption of 3055-93-4 in agricultural adjuvants, where it improves pesticide delivery systems without compromising environmental safety profiles. Regulatory agencies in major markets have established clear guidelines for its use in crop protection products, with established acceptable daily intake (ADI) values supporting its safety profile when used as directed.

Quality control protocols for Diethylene Glycol Monolauryl Ether emphasize comprehensive testing including gas chromatography for purity assessment, hydroxyl value determination (typically 180-220 mg KOH/g), and rigorous microbiological testing for applications in sensitive markets. Leading manufacturers now provide detailed technical data sheets with ecotoxicological data and biodegradability information to support customer compliance needs.

Emerging applications in nanotechnology formulations demonstrate the compound's versatility. Recent studies in Materials Chemistry Frontiers (2024) describe its role as a structure-directing agent in mesoporous silica synthesis, where its amphiphilic properties help control pore size distribution. This opens new possibilities in drug delivery systems and advanced materials engineering.

From a regulatory standpoint, CAS 3055-93-4 complies with major international standards including REACH, FDA 21 CFR, and ECOCERT guidelines for cosmetic ingredients. The substance appears on the EPA's Safer Chemical Ingredients List (SCIL), reinforcing its position as a preferred choice for formulators seeking sustainable alternatives to more controversial surfactants.

Storage and handling recommendations for Diethylene Glycol Monolauryl Ether emphasize protection from extreme temperatures and moisture. Industry best practices suggest stainless steel or polyethylene containers for bulk storage, with nitrogen blanketing recommended for long-term preservation of quality. Properly stored material typically maintains stability for at least 24 months from production date.

Future developments in surfactant technology may see modified versions of DEGME incorporating bio-based raw materials or advanced purification techniques to meet evolving market demands. Ongoing research into its interactions with biopolymers and natural extracts continues to expand its potential applications while maintaining alignment with green chemistry principles.